![molecular formula C20H21NO3S2 B3002264 N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide CAS No. 2097930-06-6](/img/structure/B3002264.png)
N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
Description
N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is a useful research compound. Its molecular formula is C20H21NO3S2 and its molecular weight is 387.51. The purity is usually 95%.
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Scientific Research Applications
Thromboxane Receptor Antagonism
This compound is related to derivatives that are potent antagonists of the thromboxane A2 prostanoid (TP) receptor. The derivatives demonstrate remarkable potency and long-lasting inhibition of TP receptor signaling, which could be promising for antithromboxane therapies (Wang et al., 2014).
Retinoid X Receptor Agonism
Sulfonic acid analogues, including this compound, have been synthesized and evaluated for selective retinoid X receptor (RXR) agonism. These compounds show potential in RXR-responsive element-mediated transcriptional experiments and inhibit proliferation in cutaneous T-cell lymphoma cells, suggesting therapeutic potential with improved biological selectivity (Heck et al., 2016).
Inhibition of Carbonic Anhydrase Isozymes
Derivatives of this compound have been studied for their inhibitory effects on human carbonic anhydrase isozymes. Such inhibition is significant for various therapeutic applications, including diuretics, anti-glaucoma agents, and anti-epileptics (Akbaba et al., 2014).
Herbicidal Activity
The derivatives of N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide have shown herbicidal activity. Studies on enantiomers of these derivatives have revealed that certain isomers are active forms, providing insight into stereochemical structure-activity relationships (Hosokawa et al., 2001).
Synthesis of Novel Derivatives
Research has been conducted on synthesizing novel derivatives of this compound. These efforts contribute to the exploration of new therapeutic and chemical properties, expanding the utility of this compound in various scientific domains (Urban et al., 2003).
Properties
IUPAC Name |
N-[2-(furan-2-yl)-2-thiophen-2-ylethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO3S2/c22-26(23,17-10-9-15-5-1-2-6-16(15)13-17)21-14-18(19-7-3-11-24-19)20-8-4-12-25-20/h3-4,7-13,18,21H,1-2,5-6,14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WLHGBOUUUJUTPS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C=CC(=C2)S(=O)(=O)NCC(C3=CC=CO3)C4=CC=CS4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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